Cas no 2034593-60-5 (5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide
• CAS No: 2034593-60-5
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.1894
• CID: 5355749
• Update Time: 2025-05-24

5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]pyridine-3-carboxamide
• 5-bromo-N-((2-(furan-2-yl)pyridin-4-yl)methyl)nicotinamide
• 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C16H12BrN3O2/c17-13-7-12(9-18-10-13)16(21)20-8-11-3-4-19-14(6-11)15-2-1-5-22-15/h1-7,9-10H,8H2,(H,20,21)
• InChI Key： SEFGJBZPUORSLC-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C([H])C(=C1[H])C(N([H])C([H])([H])C1C([H])=C([H])N=C(C2=C([H])C([H])=C([H])O2)C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 2
• Topological Polar Surface Area: 68

Additional information on 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide

Exploring the Potential of 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide (CAS No. 2034593-60-5) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide (CAS No. 2034593-60-5) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and pyridine hybrid structure, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular scaffold, which offers versatile opportunities for structure-activity relationship (SAR) optimization.

The compound's 5-bromo substitution on the pyridine-3-carboxamide moiety enhances its bioavailability and binding affinity to various biological targets. Recent studies suggest that this heterocyclic compound may play a crucial role in modulating enzyme inhibition pathways, making it a promising candidate for addressing neurodegenerative disorders and metabolic diseases. These applications align with current global health priorities, where drug repurposing and targeted therapy are gaining traction.

From a synthetic chemistry perspective, the preparation of 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide involves innovative cross-coupling reactions and amide bond formation techniques. The presence of both furan and pyridine rings in its structure contributes to its π-electron rich system, which is crucial for molecular interactions in biological systems. This characteristic has sparked discussions in computational chemistry circles about its potential docking properties with various protein targets.

The pharmacokinetic profile of this compound is currently under investigation, with preliminary data suggesting favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion). Its logP value and hydrogen bond acceptor/donor count indicate potential for blood-brain barrier penetration, a highly sought-after property in CNS drug development. These attributes make it particularly relevant in the context of increasing demand for neurological therapeutics.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide. The compound's furan moiety, derived from biomass resources, aligns with the pharmaceutical industry's shift toward eco-friendly synthesis. This aspect resonates with growing environmental concerns and the push for sustainable drug manufacturing practices.

The intellectual property landscape surrounding this compound is becoming increasingly active, with several patents filed for its derivatives and synthetic methods. This activity reflects the commercial potential of 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide in the pharmaceutical market. Analysts note its relevance to personalized medicine approaches, particularly in areas requiring small molecule modulators of specific biological pathways.

From a regulatory perspective, the compound's development follows stringent ICH guidelines for pharmaceutical substances. Its structural novelty presents both opportunities and challenges in drug approval processes, highlighting the need for comprehensive preclinical studies. The research community is particularly interested in establishing its therapeutic index and safety profile through systematic evaluation.

In academic research, 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide serves as a valuable chemical probe for studying protein-ligand interactions. Its well-defined crystal structure facilitates X-ray crystallography studies, providing insights into molecular recognition patterns. These applications are crucial for advancing rational drug design methodologies in contemporary medicinal chemistry.

The compound's relevance extends to chemical biology applications, where it's being used to map biological pathways and identify novel drug targets. Its selective binding properties make it particularly useful for target validation studies, addressing a critical need in translational research. These characteristics position it as a valuable tool in bridging the gap between basic research and clinical applications.

Looking ahead, the scientific community anticipates that 5-bromo-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide will continue to generate significant interest across multiple disciplines. Its versatility as both a therapeutic candidate and research tool underscores the compound's potential to contribute to advancements in precision medicine and drug discovery technologies. As research progresses, this molecule may well emerge as a key player in addressing some of modern medicine's most pressing challenges.